Cas no 59973-08-9 (1-(ethylsulfanyl)nonane)
1-(ethylsulfanyl)nonane structure
Product Name:1-(ethylsulfanyl)nonane
CAS No:59973-08-9
MF:C11H24S
MW:188.373262405396
CID:950984
PubChem ID:292851
Update Time:2025-04-19
1-(ethylsulfanyl)nonane Chemical and Physical Properties
Names and Identifiers
-
- 1-(ethylsulfanyl)nonane
- 1-ethylsulfanylnonane
- 1-ethylsulfanyl-nonane
- 3-Thiadodecane
- AC1L6IVR
- AR-1F5269
- CTK5B0784
- ethyl nonyl sulfide
- Nonane, 1-(ethylthio)-
- Nonyl ethyl sulfid
- NSC159033
- DTXSID90303552
- NSC 159033
- LUAABLIRQSWMGZ-UHFFFAOYSA-N
- NSC-159033
- 59973-08-9
- SCHEMBL200058
- AKOS024333844
-
- Inchi: 1S/C11H24S/c1-3-5-6-7-8-9-10-11-12-4-2/h3-11H2,1-2H3
- InChI Key: LUAABLIRQSWMGZ-UHFFFAOYSA-N
- SMILES: S(CC)CCCCCCCCC
Computed Properties
- Exact Mass: 188.16002
- Monoisotopic Mass: 188.16
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 9
- Complexity: 71.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 0.84
- Boiling Point: 247.7°C at 760 mmHg
- Flash Point: 110.9°C
- Refractive Index: 1.456
- PSA: 0
1-(ethylsulfanyl)nonane Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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